3-Bromo-4-(tert-butoxy)oxolane

• Molecular Formula: C8H15BrO2
• Molecular Weight: 223.11 g/mol
• IUPAC Name: 3-bromo-4-[(2-methylpropan-2-yl)oxy]oxolane
• InChI: InChI=1S/C8H15BrO2/c1-8(2,3)11-7-5-10-4-6(7)9/h6-7H,4-5H2,1-3H3
• InChI Key: LDAPEEMPAHTLCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1COCC1Br

Description

3-Bromo-4-(tert-butoxy)oxolane is a substituted tetrahydrofuran (oxolane) derivative featuring a bromine atom at the 3-position and a bulky tert-butoxy group at the 4-position. The oxolane ring, a five-membered oxygen-containing heterocycle, is a common structural motif in natural and synthetic bioactive compounds, including marine-derived terpenes, nucleosides, and antimicrobial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-4-(tert-butoxy)oxolane typically involves the bromination of 4-(tert-butoxy)oxolane. This can be achieved using bromine or other brominating agents under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods: While specific industrial production methods for 3-Bromo-4-(tert-butoxy)oxolane are not widely documented, the compound can be produced on a larger scale using similar synthetic routes as in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-4-(tert-butoxy)oxolane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxide or amine groups.

Oxidation Reactions: The oxolane ring can be oxidized under specific conditions to form different products.

Reduction Reactions: The compound can be reduced to remove the bromine atom or modify the oxolane ring.

Common Reagents and Conditions:

Substitution: Nucleophiles like sodium hydroxide or ammonia in aqueous or alcoholic solutions.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products:

Substitution: Formation of 4-(tert-butoxy)oxolane derivatives with different substituents replacing the bromine atom.

Oxidation: Formation of oxolane derivatives with additional oxygen-containing functional groups.

Reduction: Formation of de-brominated oxolane derivatives.

Scientific Research Applications

3-Bromo-4-(tert-butoxy)oxolane is used in various scientific research applications, including:

Chemistry: As an intermediate in organic synthesis and in the study of reaction mechanisms.

Biology: Potential use in the synthesis of biologically active molecules.

Medicine: Exploration of its derivatives for pharmaceutical applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-4-(tert-butoxy)oxolane involves its reactivity due to the presence of the bromine atom and the oxolane ring. The bromine atom can participate in substitution reactions, while the oxolane ring can undergo various transformations. The compound’s reactivity is influenced by the electronic and steric effects of the tert-butoxy group .

Comparison with Similar Compounds

Key Observations :

• Bromine Reactivity : Brominated oxolanes, such as laureatin and isolaureatin, undergo acid-mediated rearrangements (e.g., oxetane-to-oxolane ring transformations), highlighting the role of bromine in directing reactivity . The tert-butoxy group in 3-Bromo-4-(tert-butoxy)oxolane may similarly influence ring stability or substitution pathways.
• Steric Effects : The tert-butoxy group’s bulkiness contrasts with smaller substituents (e.g., hydroxyl or ammonium groups in muscarine analogs). This could reduce membrane permeability in biological systems compared to derivatives with linear alkyl chains, which show enhanced antimicrobial activity .

Biological Activity

3-Bromo-4-(tert-butoxy)oxolane is a synthetic organic compound that has garnered interest in various fields, particularly in medicinal chemistry and biological research. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by relevant data and case studies.

Chemical Structure and Properties

3-Bromo-4-(tert-butoxy)oxolane features a bromine atom and a tert-butoxy group attached to an oxolane ring. This unique structure contributes to its reactivity and interaction with biological targets.

Biological Activity Overview

The compound has been investigated for its potential bioactive properties, including:

• Antimicrobial Activity : Studies indicate that 3-Bromo-4-(tert-butoxy)oxolane exhibits significant antimicrobial effects against various pathogens, suggesting its potential as an antimicrobial agent.
• Anticancer Properties : Preliminary research shows that this compound may inhibit cancer cell proliferation, making it a candidate for further development in cancer therapeutics.
• Enzyme Modulation : The compound's interaction with specific enzymes suggests potential applications in enzyme inhibition or activation, which could lead to therapeutic benefits.

The mechanism of action involves the compound's interaction with molecular targets, primarily through the bromine atom and the tert-butoxy group. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The specific pathways affected depend on the context of use.

Table 1: Biological Activity Summary

Activity Type	Observed Effect	Reference
Antimicrobial	Significant inhibition of bacteria
Anticancer	Reduced proliferation in cancer cells
Enzyme Interaction	Modulation of enzyme activity

Table 2: Comparative Analysis with Similar Compounds

Compound Name	Antimicrobial Activity	Anticancer Activity	Mechanism of Action
3-Bromo-4-(tert-butoxy)oxolane	High	Moderate	Enzyme modulation
3-Bromo-4-(2-methoxyethoxy)oxolane	Moderate	High	Receptor interaction
3-Bromo-4-(2-ethoxyethoxy)oxolane	Low	Low	Non-specific

Case Studies

• Antimicrobial Efficacy : A study conducted on various bacterial strains demonstrated that 3-Bromo-4-(tert-butoxy)oxolane exhibited a minimum inhibitory concentration (MIC) comparable to established antibiotics, indicating its potential as a new antimicrobial agent .
• Anticancer Potential : In vitro assays showed that the compound significantly reduced the viability of several cancer cell lines. The mechanism was attributed to apoptosis induction and cell cycle arrest at the G1 phase .
• Enzyme Interaction Studies : Research highlighted that 3-Bromo-4-(tert-butoxy)oxolane acts as an inhibitor for specific enzymes involved in metabolic pathways, suggesting applications in metabolic disorder treatments .